Cas no 310414-39-2 (N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 310414-39-2
• MF: C₃₀H₂₁ClN₂O₃S
• MW: 525.017345190048
• CID: 5805718
• PubChem ID: 4246135
• Update Time: 2025-07-15

N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-((2-benzoyl-4-methylphenyl)carbamoyl)phenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-[2-[[(2-benzoyl-4-methylphenyl)amino]carbonyl]phenyl]-3-chloro-
• N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide
• ChemDiv1_002523
• N-[2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl]-3-chloro-1-benzothiophene-2-carboxamide
• SR-01000424791-1
• HMS594C15
• Oprea1_312053
• SR-01000424791
• F0359-0223
• AKOS024576029
• 310414-39-2

• Inchi： 1S/C30H21ClN2O3S/c1-18-15-16-24(22(17-18)27(34)19-9-3-2-4-10-19)32-29(35)20-11-5-7-13-23(20)33-30(36)28-26(31)21-12-6-8-14-25(21)37-28/h2-17H,1H3,(H,32,35)(H,33,36)
• InChI Key： WRZIMGWPPLTJFL-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=CC=C1C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)=O)=O)S2

Computed Properties

• Exact Mass: 524.0961414g/mol
• Monoisotopic Mass: 524.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 621.1±55.0 °C(Predicted)
• pka: 10.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide

Comprehensive Overview of N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide (CAS No. 310414-39-2)

The compound N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide, identified by its CAS No. 310414-39-2, is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its intricate structure, featuring a benzothiophene core and benzoyl substituents, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and relevance in contemporary scientific discourse, addressing common queries and trends in the field.

One of the most searched topics related to this compound is its synthetic pathway. Researchers often inquire about the optimal conditions for synthesizing N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide, including catalysts, solvents, and reaction temperatures. Recent advancements in green chemistry have spurred interest in eco-friendly synthesis methods, aligning with global sustainability goals. The compound’s chloro and carboxamide functional groups also make it a candidate for studying structure-activity relationships (SAR) in drug design.

Another hot topic is the compound’s potential biological activity. Given its structural similarity to known kinase inhibitors and anti-inflammatory agents, CAS No. 310414-39-2 is frequently explored in virtual screening libraries. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets. This aligns with the growing demand for AI-driven drug discovery, a trend dominating scientific literature and industry discussions.

The material science community has also shown interest in this compound due to its aromatic and heterocyclic components. Its potential applications in organic electronics, such as OLEDs or photovoltaic cells, are under investigation. The benzothiophene moiety, in particular, is known for its electron-transport properties, making it valuable for designing next-generation semiconducting materials.

From an analytical chemistry perspective, characterizing N-{2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl}-3-chloro-1-benzothiophene-2-carboxamide requires advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structural integrity, especially when the compound is intended for high-value applications. Questions about its solubility, stability, and crystallization conditions are common in academic forums and patent filings.

In summary, CAS No. 310414-39-2 represents a versatile compound with cross-disciplinary appeal. Whether in drug development, material innovation, or synthetic chemistry, its unique attributes continue to inspire research. By addressing frequently asked questions and integrating trending scientific themes, this overview aims to enhance understanding and foster further exploration of this remarkable molecule.